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Compound of Interest |

Compound Name: 2-Chloro-3,6-diethylquinoline
CAS No.: 1031928-03-6
Cat. No.: B12633318
Get Quote
. J

Executive Summary & Core Directive

2-Chloro-3,6-diethylquinoline (CAS: Derivative of Quinoline, specific CAS may vary by
synthesis batch) is a halogenated nitrogen heterocycle often utilized as an intermediate in the
synthesis of antimalarial drugs and kinase inhibitors. Its structural stability, combined with the
chlorine substituent, renders it persistent in the environment and highly toxic to aquatic life.

Operational Directive: Under no circumstances should this compound be discharged into
municipal sewage systems or standard trash. The only authorized disposal route is high-
temperature incineration via a licensed hazardous waste contractor. This guide outlines the
specific segregation, packaging, and hand-off protocols required to ensure regulatory
compliance (RCRA/EPA) and personnel safety.

Hazard Identification & Physical Properties

Before initiating disposal, operators must verify the physical state and hazard profile. While
specific experimental data for the 3,6-diethyl derivative is proprietary in some contexts, its
behavior is consistent with the broader class of 2-chloroquinolines.
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Table 1: Physicochemical & Hazard Profile

Property Specification /| Hazard Operational Implication
) Off-white to beige solid or Use anti-static weighing boats;
Physical State ] ) ) )
viscous oll avoid dust generation.

) ] ] Do not co-mingle with
. Stable; incompatible with _ S
Reactivity o peroxides or nitric acid in
strong oxidizers
waste streams.

Mandatory double-gloving

Acute Toxicity Harmful if swallowed (H302) o
(Nitrile).
) Causes skin (H315) and Face shield required during
Skin/Eye N
severe eye damage (H318) transfer of >1g quantities.
) ) o Zero-discharge policy for all
Environmental Very toxic to aquatic life (H410)

rinsates.

Waste Stream Segregation Protocol

The most common compliance failure in laboratories is improper waste segregation. 2-Chloro-
3,6-diethylquinoline contains a halogen (Chlorine), mandating its placement in Halogenated
Waste Streams.

The "Halogen Rule"

e Non-Halogenated Stream: < 1,000 ppm halogen content. (Cheaper disposal)
e Halogenated Stream: > 1,000 ppm halogen content. (MANDATORY for this compound)

Why this matters: Mixing this compound into a non-halogenated solvent drum (e.qg.,
Acetone/Methanol waste) contaminates the entire drum, forcing the waste handler to reclassify
the bulk volume as halogenated, significantly increasing disposal costs and potential regulatory
fines.

Operational Disposal Procedures
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Scenario A: Solid Waste (Pure Compound,
Contaminated Consumables)

Applicable to: Expired reagent, weighing papers, contaminated gloves, and spill cleanup

debris.

Primary Containment: Place the solid waste into a clear, sealable polyethylene bag
(minimum 4 mil thickness).

Labeling: Affix a "Hazardous Waste" label immediately. Explicitly write: "Solid Waste: 2-
Chloro-3,6-diethylquinoline - Toxic / Irritant".

Secondary Containment: Transfer the sealed bag into the laboratory's dedicated Solid
Hazardous Waste Drum (typically a wide-mouth HDPE drum).

Closure: Ensure the drum lid is clamped shut when not actively adding waste.

Scenario B: Liquid Waste (Mother Liquors, Rinsates)

Applicable to: Reaction mixtures, HPLC effluents, and glassware cleaning solvents.

Solvent Compatibility Check: Ensure the carrier solvent (e.g., DCM, Ethyl Acetate) is
compatible with the waste container material (HDPE or Glass).

Transfer: Pour liquid waste into the designated Halogenated Organic Solvents carboy.

o Critical Step: Use a funnel with a mesh filter to catch any solid precipitates that might clog
the container vent.

Log Entry: Record the volume and estimated concentration of 2-Chloro-3,6-
diethylquinoline on the carboy’s accumulation log. This is vital for the disposal contractor’s
incineration profile.

pH Check: If the waste stream is acidic (e.g., from an acid workup), neutralize to pH 6-9
before adding to the organic solvent waste drum to prevent gas generation.

Visual Workflow: Disposal Decision Tree
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The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:

2-Chloro-3,6-diethylquinoline

Determine Physical State

Solid Liquid
Solid Waste Liquid Waste
(Pure solid, gloves, paper) (Solutions, Rinsates)
Double Bag in 4-mil Poly Is Solvent Halogenated?

No (e.g., MeOH)

Stream B: Non-Halogenated Solvents
(Methanol, Acetone mixtures)

Lab Pack for Incineration

ontains Chloro-quinoline?

CRITICAL STOP:
Add to Halogenated Stream Only

Re-classify as Halogenated

Stream A: Halogenated Solvents
(DCM, Chloroform mixtures)

Fuel Blending / Incineration

Click to download full resolution via product page
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Caption: Decision logic for segregating 2-Chloro-3,6-diethylquinoline waste. Note the critical
re-classification of non-halogenated solvents to halogenated streams upon addition of the
target compound.

Emergency Procedures (Spill Response)
In the event of a spill outside of a fume hood:

o Evacuate & Ventilate: Clear the immediate area. If the spill is >100g or outside a controlled
area, evacuate the lab.

e PPE Upgrade: Don a NIOSH-approved respirator (N95 minimum, P100 preferred for dust)
and chemical-resistant oversleeves.

o Containment:
o Solids: Cover with wet paper towels to prevent dust dispersal, then scoop into a bag.

o Liquids: Surround with absorbent boom pads. Cover with Vermiculite or chemical
absorbent.

o Decontamination: Scrub the surface with a soap/water solution.[1] Collect all wash water as
hazardous liquid waste (do not flush down drain).

Regulatory & Compliance Codes

When filling out the waste manifest for your Environmental Health & Safety (EHS) department,
use the following designations.

o US EPA Waste Code: Not explicitly listed (P or U list) as a specific CAS.

o Characteristic Code:DO001 (if in ignitable solvent), Toxic (if TCLP limits met, though unlikely
for small batches).

o DOT Shipping Name (for pure substance):Toxic solids, organic, n.o.s. (2-Chloro-3,6-
diethylquinoline)

e UN Number: UN 2811 (Solid) or UN 2810 (Liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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